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Compound of Interest

Compound Name: Meclocycline sulfosalicylate

Cat. No.: B1146526

For Researchers, Scientists, and Drug Development Professionals

Introduction

Meclocycline sulfosalicylate, a salt of the tetracycline antibiotic meclocycline, is a compound
of significant interest in pharmaceutical research and development. A thorough understanding
of its physicochemical properties is fundamental for formulation development, analytical
method design, and predicting its behavior in biological systems. This technical guide provides
a comprehensive overview of the core physicochemical properties of meclocycline
sulfosalicylate, complete with experimental protocols and data presented for clarity and
practical application in a research setting.

General Information

Meclocycline sulfosalicylate is a bright yellow, crystalline powder. It is known to be sensitive
to light and is hygroscopic, necessitating storage in light-resistant, airtight containers.
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Property Value Source

Chemical Formula C29H27CIN2014S N/A

Molecular Weight 695.05 g/mol N/A

CAS Number 73816-42-9 N/A
Bright yellow crystalline

Appearance N/A
powder

Melting Point >193 °C (decomposes) N/A

Solubility

The solubility of meclocycline sulfosalicylate is a critical parameter for its formulation and
delivery. While qualitatively described as slightly soluble in water and soluble in dimethyl
sulfoxide (DMSO), quantitative data is essential for precise experimental design. The following
table summarizes available solubility information for tetracycline derivatives, which can be used
as an estimate for meclocycline sulfosalicylate.

Solvent Solubility (Tetracycline HCI)
Water 10 mg/mL][1]

Dimethyl Sulfoxide (DMSO) ~1 mg/mL[2]

Methanol 10 mg/mL

Ethanol Insoluble[3]

Phosphate Buffered Saline (PBS, pH 7.2) ~3.3 mg/mL

Experimental Protocol: Solubility Determination (Shake-
Flask Method)

This protocol outlines the widely accepted shake-flask method for determining the solubility of
meclocycline sulfosalicylate.
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4 Preparation )

Prepare saturated solutions of Meclocycline Sulfosalicylate in selected solvents (e.g., water, methanol, DMSO)

Equilibrate solutions at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours with continuous agitation

4 Separation N

Centrifuge the equilibrated solutions to separate undissolved solid

Carefully collect the supernatant

Anavsis

[Dilute the supernatant with a suitable solvena

l

(Quantify the concentration of meclocycline sulfosalicylate using a validated analytical method (e.g., HPLC-UV)]

l

[Calculate the solubility in mg/mL or molll_j

Click to download full resolution via product page

Caption: Workflow for solubility determination using the shake-flask method.

Dissociation Constant (pKa)
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The pKa values of a compound are crucial for understanding its ionization state at different pH
values, which in turn influences its solubility, absorption, and interaction with biological targets.
Tetracyclines are amphoteric molecules with multiple ionizable groups. While specific
experimental pKa values for meclocycline sulfosalicylate are not readily available, the typical
pKa ranges for tetracyclines are presented below.

Corresponding Functional

pKa Group Typical Range
pKal Tricarbonylmethane group 3.3
pKa2 Phenolic diketone system 7.7
pKa3 Dimethylamino group 9.7

Experimental Protocol: pKa Determination
(Potentiometric Titration)

Potentiometric titration is a standard method for determining the pKa of ionizable compounds.

[4115]
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Setup

Prepare a dilute aqueous solution of meclocycline sulfosalicylate of known concentration

Calibrate a pH meter with standard buffers

Titration

Titrate the solution with a standardized solution of a strong acid (e.g., HCI) and a strong base (e.g., NaOH)

Record the pH value after each addition of the titrant

Data Analysis

Plot the pH values against the volume of titrant added to generate a titration curve

Determine the pKa values from the inflection points of the titration curve
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Preparation

Prepare a biphasic system of n-octanol and an aqueous buffer of a specific pH (e.g., 7.4 for logD)

Dissolve a known amount of meclocycline sulfosalicylate in the biphasic system

Equilibration

Agitate the mixture for a sufficient time to allow for partitioning equilibrium to be reached

Allow the two phases to separate completely

Analysis
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Forced Degradation

Subject solutions of meclocycline sulfosalicylate to various stress conditions (acid, base, oxidation, heat, light)

4 HPLC Methot%'Development )

Select a suitable HPLC column (e.g., C18) and mobile phase

Optimize chromatographic conditions (e.g., gradient, flow rate, temperature) to achieve separation of the parent drug and degradation products

4 Method validation )

Demonstrate specificity by showing that the peak for meclocycline is well-resolved from all degradation peaks

Validate other parameters such as linearity, accuracy, precision, and robustness according to ICH guidelines
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Sample Preparation

Prepare solutions of meclocycline sulfosalicylate in the desired solvent(s) at a known concentration

4 UV-Vis vB‘nalysis A

Gcan the absorbance of the solution over a relevant wavelength range (e.g., 200-500 nm)

;

Edentify the wavelength(s) of maximum absorbance (}\maxD

Fluorescen

ce Analysis

Determine the optimal excitation wavelength (often near a Amax from the UV-Vis spectrum)

Record the emission spectrum by scanning a range of wavelengths longer than the excitation wavelength

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties-of-meclocycline-sulfosalicylate-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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